2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• Molecular Formula: C24H30N4O3
• Molecular Weight: 422.5 g/mol
• IUPAC Name: 2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile
• InChI: InChI=1S/C24H30N4O3/c1-5-27(6-2)12-9-13-28-16(3)14-20-22(24(28)29)21(18(15-25)23(26)31-20)17-10-7-8-11-19(17)30-4/h7-8,10-11,14,21H,5-6,9,12-13,26H2,1-4H3
• InChI Key: WXKHEWIVPXORLZ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCN1C(=CC2=C(C1=O)C(C(=C(O2)N)C#N)C3=CC=CC=C3OC)C

Description

2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile involves several steps. The synthetic route typically starts with the preparation of the pyrano[3,2-c]pyridine core, followed by the introduction of the amino, diethylamino, methoxyphenyl, and carbonitrile groups. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: It can be oxidized to form different oxidation states, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the functional groups, such as reducing the carbonitrile group to an amine.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in studying biochemical pathways.

Medicine: It has potential therapeutic applications due to its ability to interact with specific molecular targets.

Industry: The compound can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with molecular targets and pathways. The specific functional groups in the compound allow it to bind to certain enzymes or receptors, modulating their activity. This interaction can lead to changes in biochemical pathways, resulting in the compound’s observed effects.

Comparison with Similar Compounds

When compared to similar compounds, 2-amino-6-[3-(diethylamino)propyl]-4-(2-methoxyphenyl)-7-methyl-5-oxo-5,6-dihydro-4H-pyrano[3,2-c]pyridine-3-carbonitrile stands out due to its unique combination of functional groups. Similar compounds include:

• 3-[2-(2-Aminoethylamino)ethylamino]propyl-trimethoxysilane
• 3-(Diethylamino)propylamine These compounds share some structural similarities but differ in their specific functional groups and overall structure, leading to different chemical properties and applications.